Cas no 84262-78-2 (Benzoic acid, (1Z)-2-phenylethenyl ester)

• Product Name: Benzoic acid, (1Z)-2-phenylethenyl ester
• CAS No: 84262-78-2
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 1822510
• PubChem ID: 54322814
• Update Time: 2025-04-21

Benzoic acid, (1Z)-2-phenylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, (1Z)-2-phenylethenyl ester
• 2-phenylethenyl benzoate
• 84262-78-2
• DTXSID40710575
• phenylethenylbenzoate

• Inchi： 1S/C15H12O2/c16-15(14-9-5-2-6-10-14)17-12-11-13-7-3-1-4-8-13/h1-12H
• InChI Key： SSVCJXZKDWCWOG-UHFFFAOYSA-N
• SMILES： O(C=CC1C=CC=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 224.083729621g/mol
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters